Cas no 954246-19-6 (2-(4-chlorophenoxy)-N-3-(2-phenylmorpholin-4-yl)propylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-3-(2-phenylmorpholin-4-yl)propylacetamide
• CAS No: 954246-19-6
• MF: C₂₁H₂₅ClN₂O₃
• MW: 388.887804746628
• CID: 6432810
• PubChem ID: 16892496
• Update Time: 2025-07-18

2-(4-chlorophenoxy)-N-3-(2-phenylmorpholin-4-yl)propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-3-(2-phenylmorpholin-4-yl)propylacetamide
• 2-(4-chlorophenoxy)-N-(3-(2-phenylmorpholino)propyl)acetamide
• AKOS024490845
• SR-01000920023-1
• 2-(4-chlorophenoxy)-N-[3-(2-phenylmorpholin-4-yl)propyl]acetamide
• F5022-0106
• SR-01000920023
• 954246-19-6
• Acetamide, 2-(4-chlorophenoxy)-N-[3-(2-phenyl-4-morpholinyl)propyl]-

• Inchi： 1S/C21H25ClN2O3/c22-18-7-9-19(10-8-18)27-16-21(25)23-11-4-12-24-13-14-26-20(15-24)17-5-2-1-3-6-17/h1-3,5-10,20H,4,11-16H2,(H,23,25)
• InChI Key： YCIWDAUFHULXAV-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCOC(C2=CC=CC=C2)C1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 388.1553704g/mol
• Monoisotopic Mass: 388.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.8Ų

Additional information on 2-(4-chlorophenoxy)-N-3-(2-phenylmorpholin-4-yl)propylacetamide

Recent Advances in the Study of 2-(4-chlorophenoxy)-N-3-(2-phenylmorpholin-4-yl)propylacetamide (CAS: 954246-19-6)

2-(4-chlorophenoxy)-N-3-(2-phenylmorpholin-4-yl)propylacetamide (CAS: 954246-19-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential therapeutic applications, particularly in the modulation of specific biological pathways. This research brief consolidates the latest findings related to this compound, providing insights into its mechanism of action, pharmacological properties, and potential clinical applications.

The compound, characterized by its unique morpholine and chlorophenoxy functional groups, has been investigated for its role as a modulator of neurotransmitter systems. Recent in vitro and in vivo studies suggest that it exhibits high affinity for certain receptor subtypes, making it a promising candidate for the treatment of neurological disorders. The structural specificity of 954246-19-6 allows for targeted interactions, minimizing off-target effects and enhancing therapeutic efficacy.

One of the key findings from recent research is the compound's ability to cross the blood-brain barrier (BBB) efficiently, a critical factor for its potential use in central nervous system (CNS) disorders. Pharmacokinetic studies have demonstrated favorable absorption and distribution profiles, with sustained plasma concentrations observed in preclinical models. These properties underscore its potential as a lead compound for further drug development.

In addition to its neurological applications, 2-(4-chlorophenoxy)-N-3-(2-phenylmorpholin-4-yl)propylacetamide has shown promise in oncology research. Preliminary data indicate that it may inhibit specific signaling pathways involved in tumor growth and metastasis. Researchers are particularly interested in its role in modulating protein-protein interactions that are dysregulated in cancer cells. Further studies are needed to elucidate its precise mechanism and to evaluate its efficacy in combination therapies.

The synthesis and optimization of 954246-19-6 have also been a focus of recent investigations. Advances in synthetic chemistry have enabled the production of derivatives with improved bioavailability and reduced toxicity. Structure-activity relationship (SAR) studies have identified critical modifications that enhance the compound's therapeutic index, paving the way for the development of next-generation analogs.

Despite these promising findings, challenges remain in the clinical translation of 2-(4-chlorophenoxy)-N-3-(2-phenylmorpholin-4-yl)propylacetamide. Issues such as long-term safety, potential drug interactions, and scalability of synthesis need to be addressed. Ongoing research aims to tackle these hurdles through comprehensive toxicological studies and process optimization.

In conclusion, 954246-19-6 represents a versatile compound with significant potential across multiple therapeutic areas. Its unique chemical structure and biological activity make it a valuable subject for further research. As the scientific community continues to explore its applications, this compound may emerge as a cornerstone in the development of novel treatments for neurological and oncological disorders.